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Compound of Interest

Compound Name:
2-Chloro-4-(3-

chlorophenyl)benzoic acid

CAS No.: 1261981-20-7

Cat. No.: B594051

Get Quote

Part 1: Chemical Identity & Significance
Compound Overview

IUPAC Name: 2-Chloro-4-(3-chlorophenyl)benzoic acid

CAS Number: 1261981-20-7

Molecular Formula: C₁₃H₈Cl₂O₂

Molecular Weight: 267.11 g/mol

Structural Class: Halogenated Biphenyl Carboxylic Acid

Scientific Significance This molecule belongs to a class of biaryl acids extensively studied for

their ability to bind into the thyroxine (T4) binding pockets of Transthyretin (TTR).[1] The

structural homology to clinically approved drugs like Diflunisal and Tafamidis suggests high

potential as a kinetic stabilizer of TTR tetramers, preventing amyloidogenesis. Additionally, the
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biphenyl acid scaffold is a known pharmacophore for inhibiting dihydroorotate dehydrogenase

(DHODH) and bacterial cell division protein FtsZ.

Property Value (Calculated) Relevance

LogP ~4.2 - 4.5

High lipophilicity; optimized for

hydrophobic pockets (e.g.,

TTR T4 site).

pKa (Acid) ~3.8 - 4.0

Ionized at physiological pH;

forms salt bridges with Lysine

residues.

TPSA 37.3 Å²
Good membrane permeability;

likely orally bioavailable.

Rotatable Bonds 2
Rigid biaryl core reduces

entropic penalty upon binding.

Part 2: Synthesis Protocol (Suzuki-Miyaura Coupling)
Expertise & Experience: The most robust route to this scaffold is the palladium-catalyzed

Suzuki-Miyaura cross-coupling. While many protocols exist, the use of 4-bromo-2-

chlorobenzoic acid as the electrophile is preferred over the iodo-analog due to better

commercial availability and stability. The 3-chlorophenylboronic acid serves as the nucleophile.

Critical Optimization:

Base Selection: Use Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃).

Stronger bases like hydroxides can cause competitive protodeboronation of the boronic acid.

Solvent System: A Dioxane/Water (4:1) mixture is ideal to solubilize the inorganic base while

maintaining high reaction temperature capability.

Step-by-Step Protocol:

Reagent Prep:

Substrate A: 4-Bromo-2-chlorobenzoic acid (1.0 equiv, 5 mmol)
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Substrate B: 3-Chlorophenylboronic acid (1.2 equiv, 6 mmol)

Catalyst: Pd(dppf)Cl₂·DCM (0.03 equiv) or Pd(PPh₃)₄ (0.05 equiv)

Base: K₂CO₃ (3.0 equiv, dissolved in min. water)

Solvent: 1,4-Dioxane (20 mL, degassed)

Reaction Assembly:

Charge a round-bottom flask with Substrate A, Substrate B, and the Catalyst under an

inert atmosphere (Nitrogen or Argon).

Add the degassed Dioxane and the aqueous Base solution.

Critical Step: Sparge the mixture with Argon for 5 minutes to remove residual oxygen,

which degrades the Pd(0) species.

Execution:

Heat the mixture to 90°C for 12–16 hours. Monitor by TLC (System: Hexane/Ethyl Acetate

2:1) or LC-MS.

Endpoint: Disappearance of the bromide starting material.

Workup & Purification:

Cool to room temperature. Acidify carefully with 1N HCl to pH ~2 (precipitating the free

acid).

Extract with Ethyl Acetate (3x). Wash combined organics with Brine, dry over Na₂SO₄, and

concentrate.

Purification: Recrystallization from Ethanol/Water is often sufficient. If necessary, purify via

flash column chromatography (SiO₂, Gradient: 0→30% EtOAc in Hexanes with 1% Acetic

Acid).
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Part 3: Biological Mechanism of Action (TTR
Stabilization)
Mechanism Hypothesis: Based on the Structure-Activity Relationship (SAR) of halogenated

biphenyls (e.g., Diflunisal analogs), 2-Chloro-4-(3-chlorophenyl)benzoic acid is predicted to

function as a TTR Kinetic Stabilizer.

Binding Site: The molecule binds at the dimer-dimer interface of the TTR tetramer (the T4

hormone binding pocket).

Anchoring: The carboxylate group (-COOH) forms electrostatic interactions (salt bridges)

with the

-amino group of Lys15 and H-bonds with Ser117.

Hydrophobic Fit: The 3-chlorophenyl ring penetrates the inner hydrophobic pocket

(HBP3/HBP3'), engaging in Van der Waals interactions with Leu17, Leu110, and Val121.

Halogen Bonding: The Chlorine atoms occupy specific "Halogen Binding Pockets,"

displacing water and increasing binding affinity via hydrophobic shielding.

Validation Protocol (TTR Fibril Formation Assay):

Reagents: Recombinant WT-TTR (0.4 mg/mL), Test Compound (7.2 µM), Acidic Buffer (pH

4.4).

Method: Incubate TTR with the compound for 30 min. Lower pH to 4.4 to induce aggregation.

Incubate at 37°C for 72h.

Readout: Measure turbidity at 400 nm. A decrease in turbidity relative to control indicates

stabilization.

Part 4: Visualizations
Figure 1: Synthesis Pathway[2]
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Caption: Palladium-catalyzed Suzuki-Miyaura cross-coupling strategy for the target scaffold.

Figure 2: Predicted TTR Binding Mode
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Caption: Schematic of the predicted pharmacophore interactions within the Transthyretin (TTR)

binding pocket.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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